Cas no 823-56-3 (3,5-Dichloro-2-fluoropyridine)

3,5-Dichloro-2-fluoropyridine structure
3,5-Dichloro-2-fluoropyridine structure
Product Name:3,5-Dichloro-2-fluoropyridine
CAS No:823-56-3
MF:C5H2Cl2FN
MW:165.980482578278
MDL:MFCD04039349
CID:39981
PubChem ID:2783256
Update Time:2024-10-27

3,5-Dichloro-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-3,5-dichloropyridine
    • 3,5-Dichloro-2-fluoropyridine
    • 3,5-Dichloro-2-fluoropyridine (ACI)
    • InChI=1/C5H2Cl2FN/c6-3-1-4(7)5(8)9-2-3/h1-2H
    • AKOS005064126
    • 823-56-3
    • PYRIDINE, 3,5-DICHLORO-2-FLUORO-
    • behenylpalmitate
    • D3317
    • MFCD04039349
    • FT-0646581
    • DS-0543
    • SCHEMBL232179
    • SY046982
    • J-509363
    • EN300-88331
    • FHQWUIZMJXPGRG-UHFFFAOYSA-N
    • FHQWUIZMJXPGRG-UHFFFAOYSA-
    • AM62465
    • CS-W016070
    • SB52443
    • AC-6254
    • DTXSID10382541
    • A840306
    • DTXCID40333566
    • DB-023657
    • 3,5-DICHLORO-6-FLUOROPYRIDINE
    • MDL： MFCD04039349
    • Inchi： 1S/C5H2Cl2FN/c6-3-1-4(7)5(8)9-2-3/h1-2H
    • InChI Key： FHQWUIZMJXPGRG-UHFFFAOYSA-N
    • SMILES： FC1C(Cl)=CC(Cl)=CN=1
    • BRN： 1365267

Computed Properties

  • Exact Mass: 164.95500
  • Monoisotopic Mass: 164.955
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.226
  • Melting Point: 42.0 to 46.0 deg-C
  • Boiling Point: 234.8°C at 760 mmHg
  • Flash Point: 93.2°C
  • Refractive Index: 1.452
  • PSA: 12.89000
  • LogP: 2.52750
  • FEMA: 3167
  • Solubility: Not determined

3,5-Dichloro-2-fluoropyridine Security Information

3,5-Dichloro-2-fluoropyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,5-Dichloro-2-fluoropyridine Pricemore >>

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3,5-Dichloro-2-fluoropyridine Production Method

Production Method 1

16063-70-0 16063-70-0
823-56-3 823-56-3
Reaction Conditions
1.1 Reagents: Potassium fluoride Solvents: Sulfolane
Reference
Regiochemical flexibility: the optional functionalization of 2,3,5-trihalopyridines at the 4- or 6-position
Bobbio, Carla; et al, European Journal of Organic Chemistry, 2001, (23), 4533-4536

Production Method 2

2457-47-8 2457-47-8
823-56-3 823-56-3
Reaction Conditions
1.1 Reagents: Fluorine Solvents: CFC 113 ,  Nitrogen
Reference
Direct fluorination of substituted pyridines
Van der Puy, Michael, Tetrahedron Letters, 1987, 28(3), 255-8

Production Method 3

16063-70-0 16063-70-0
823-56-3 823-56-3
89402-43-7 89402-43-7
Reaction Conditions
1.1 Reagents: Potassium fluoride Catalysts: Tetraphenylphosphonium bromide Solvents: Benzonitrile
Reference
Preparation of fluorinated pyridines
, Japan, , ,

Production Method 4

823-56-3 823-56-3
89402-43-7 89402-43-7
Reaction Conditions
1.1 Reagents: 1-Butyl-3-methylimidazolium tetrafluoroborate Catalysts: Cuprous chloride Solvents: Acetonitrile ;  120 °C
2.1 Reagents: Potassium carbonate ,  Potassium fluoride ,  Cesium fluoride Solvents: 1-Butyl-3-methylimidazolium tetrafluoroborate ;  10 h, 200 °C
Reference
Direct Formation of 2,3,5-Trichloropyridine and its Nucleophilic Displacement Reactions in Ionic Liquid
Zhong, Ping; et al, Synthetic Communications, 2004, 34(23), 4301-4311

Production Method 5

16063-70-0 16063-70-0
823-56-3 823-56-3
Reaction Conditions
Reference
α,β- And β,γ-difluoropyridine compounds employing potassium fluoride and/or cesium fluoride as the fluorinating agent
, European Patent Organization, , ,

Production Method 6

14874-70-5 14874-70-5
107264-05-1 107264-05-1
823-56-3 823-56-3
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Triethylamine
Reference
Preparation of 2-fluoropyridines via base-induced decomposition of N-fluoropyridinium salts
Umemoto, Teruo; et al, Journal of Organic Chemistry, 1989, 54(7), 1726-31

Production Method 7

2457-47-8 2457-47-8
823-56-3 823-56-3
Reaction Conditions
1.1 Reagents: Boron trifluoride etherate ,  Fluorine Solvents: Acetonitrile ,  Nitrogen
2.1 Reagents: Triethylamine Solvents: Triethylamine
Reference
Preparation of 2-fluoropyridines via base-induced decomposition of N-fluoropyridinium salts
Umemoto, Teruo; et al, Journal of Organic Chemistry, 1989, 54(7), 1726-31

Production Method 8

16063-70-0 16063-70-0
823-56-3 823-56-3
89402-43-7 89402-43-7
Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Potassium fluoride ,  Cesium fluoride Catalysts: 18-Crown-6 ,  Benzenemethanaminium, N,N,N-triphenyl-, chloride (1:1) Solvents: Toluene ,  Sulfolane ,  1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone ;  8 h, heated
1.2 12 h, 220 - 230 °C
Reference
Application of new blended catalyst for synthesizing of fluoro intermediate in herbicide industries
Ahmadi, A., Asian Journal of Chemistry, 2009, 21(9), 6651-6655

3,5-Dichloro-2-fluoropyridine Raw materials

3,5-Dichloro-2-fluoropyridine Preparation Products

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